Cas no 1352494-24-6 ([5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester)

• Product Name: [5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester
• CAS No: 1352494-24-6
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5208202
• Update Time: 2025-06-10

[5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(5-(1-formylpyrrolidin-2-yl)pyridin-2-yl)(isobutyl)carbamate
• tert-Butyl (5-(1-formylpyrrolidin-2-yl)pyridin-2-yl)(isobutyl)carbamate
• [5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester

• Inchi： 1S/C19H29N3O3/c1-14(2)12-22(18(24)25-19(3,4)5)17-9-8-15(11-20-17)16-7-6-10-21(16)13-23/h8-9,11,13-14,16H,6-7,10,12H2,1-5H3
• InChI Key： DXLSQEBDVTYJGI-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C)C)C1=CC=C(C=N1)C1CCCN1C=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 461
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7

Additional information on [5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester

Professional Introduction to [5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester (CAS No. 1352494-24-6)

[5-(1-Formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number [1352494-24-6], represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various biochemical applications. The presence of both [pyridin-2-yl] and [1-formyl-pyrrolidin-2-yl] moieties in its molecular framework suggests potential interactions with biological targets, which are crucial for drug discovery and development.

The [isobutyl-carbamic acid tert-butyl ester] moiety in the compound's name indicates the presence of a carbamate functional group, which is known for its versatility in medicinal chemistry. Carbamates have been widely explored due to their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The tert-butyl ester group further enhances the stability of the carbamate, making it a suitable candidate for further chemical modifications and derivatization.

Recent advancements in the field of drug design have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The structural features of [5-(1-formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester make it an attractive scaffold for such applications. The [1-formyl-pyrrolidin-2-yl] group, in particular, has been shown to exhibit significant reactivity, allowing for the formation of various covalent bonds with biological molecules. This reactivity is harnessed in the development of probes and inhibitors that can modulate enzyme activity and signaling pathways.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of [5-(1-formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester to interact with key inflammatory mediators has been explored through both computational modeling and experimental validation. Studies have demonstrated that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory cytokines.

The [pyridin-2-yl] group in the compound's structure is another key feature that contributes to its pharmacological potential. Pyridine derivatives are well-documented for their ability to interact with a wide range of biological targets, including receptors and enzymes. The specific arrangement of atoms within the [pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester moiety allows for selective binding to these targets, thereby modulating cellular processes. This selective binding is essential for achieving therapeutic efficacy while minimizing off-target effects.

Moreover, the compound's stability under various physiological conditions makes it a suitable candidate for formulation into drug delivery systems. Drug delivery systems are designed to enhance the bioavailability and targeted action of therapeutic agents. The stability of [5-(1-formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butyl ester ensures that it can be incorporated into complex formulations without significant degradation, thereby maintaining its pharmacological activity.

Recent research has also explored the potential applications of this compound in oncology. Cancer cells often exhibit altered metabolic pathways and signaling networks, making them vulnerable to targeted therapies. The ability of [5-(1-formyl-pyrrolidin-2-yl)-pyridin-2-yl]-isobutyl-carbamic acid tert-butylester to modulate these pathways has been investigated through both preclinical studies and clinical trials. Preliminary results suggest that this compound can inhibit tumor growth by disrupting key signaling cascades involved in cell proliferation and survival.

The synthesis of [5-(1-formyl-pyrrolidin-2-yll)-pyridin--2-yll-isobutlcarbamic acid terbutylester] involves a series of multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The synthesis typically begins with the preparation of key intermediates such as [1-formyldihydropyrimidinone] derivatives, which are then coupled with appropriate pyridine-based scaffolds using transition metal-catalyzed cross-coupling reactions. The introduction of the carbamate group is achieved through nucleophilic substitution reactions, where a tert-butanol derivative reacts with a halogenated carbamate precursor.

The final step in the synthesis involves protecting group chemistry to ensure the stability of the carbamate moiety during storage and handling. Protecting groups are essential in organic synthesis as they prevent unwanted side reactions and maintain the integrity of sensitive functional groups. In this case, the tert-butylester group serves as an effective protecting group for the carbamate moiety, ensuring its stability under various conditions.

In conclusion, [5-(1-formyI-pyrrolidinin--22-yll)-pyridinin--22-yll-isobutyIcarbamic aciI terbutylester (CAS No. 1352494--24--6) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for modulating inflammatory pathways, interacting with biological targets, and formulating into advanced drug delivery systems. The recent advancements in its synthesis and application highlight its importance as a tool in modern medicinal chemistry.